Cas no 106931-78-6 (Fluocinolone Acetonide-21-carboxylic Acid (>90%))

• Product Name: Fluocinolone Acetonide-21-carboxylic Acid (>90%)
• CAS No: 106931-78-6
• MF: C₂₄H₂₈F₂O₇
• MW: 466.47173500061
• CID: 1059601
• PubChem ID: 71587408
• Update Time: 2025-04-20

Fluocinolone Acetonide-21-carboxylic Acid (>90%) Chemical and Physical Properties

Names and Identifiers

• Fluocinolone Acetonide-21-carboxylic Acid
• UNII-QUA72C1T6F
• Fluocinolone Impurity A
• KUVGGCPFHYXHKI-BDQUCZKRSA-N
• (6alpha,11beta,16alpha,17alpha)-6,9-Difluoro-11-hydroxy-16,17-[(1-methylethylidene)bis(oxy)]-3,20-dioxo-pregna-1,4-dien-21-oic acid
• Fluocinolone acetonide impurity A [EP]
• 20-Oxofluocinolone acetonide
• Fluocinolone Acetonide-21-carboxylic Acid (>90%)
• FLUOCINOLONE ACETONIDE IMPURITY A [EP IMPURITY]
• DTXSID30147831
• 2-[(1S,2S,4R,8S,9S,11S,12R,13S,19S)-12,19-difluoro-11-hydroxy-6,6,9,13-tetramethyl-16-oxo-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-14,17-dien-8-yl]-2-oxoacetic acid
• J-001678
• 106931-78-6
• PREGNA-1,4-DIEN-21-OIC ACID, 6,9-DIFLUORO-11-HYDROXY-16,17-((1-METHYLETHYLIDENE)BIS(OXY))-3,20-DIOXO-, (6.ALPHA.,11.BETA.,16.ALPHA.,17.ALPHA.)-
• Q27287493
• Pregna-1,4-dien-21-oic acid, 6,9-difluoro-11-hydroxy-16,17-((1-methylethylidene)bis(oxy))-3,20-dioxo-, (6alpha,11beta,16alpha,17alpha)-
• 6alpha,9-Difluoro-11beta-hydroxy-16alpha,17-(1-methylethylidenedioxy)-3,20-dioxopregna-1,4-dien-21-oic acid
• QUA72C1T6F
• DTXCID4070322
• 6.ALPHA.,9-DIFLUORO-11.BETA.-HYDROXY-16.ALPHA.,17-(1-METHYLETHYLIDENEDIOXY)-3,20-DIOXOPREGNA-1,4-DIEN-21-OIC ACID
• Fluocinolone acetonide impurity A
• FLUOCINOLONE ACETONIDE IMPURITY A (EP IMPURITY)

• Inchi： 1S/C24H28F2O7/c1-20(2)32-17-9-12-13-8-15(25)14-7-11(27)5-6-21(14,3)23(13,26)16(28)10-22(12,4)24(17,33-20)18(29)19(30)31/h5-7,12-13,15-17,28H,8-10H2,1-4H3,(H,30,31)/t12-,13-,15-,16-,17+,21-,22-,23-,24-/m0/s1
• InChI Key： KUVGGCPFHYXHKI-BDQUCZKRSA-N
• SMILES： F[C@@]12[C@]3(C=CC(C=C3[C@H](C[C@H]1[C@@H]1C[C@@H]3[C@](C(C(=O)O)=O)([C@@]1(C)C[C@@H]2O)OC(C)(C)O3)F)=O)C

Computed Properties

• Exact Mass: 466.18030955g/mol
• Monoisotopic Mass: 466.18030955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >250oC (dec.)
• Boiling Point: 584.1±50.0 °C at 760 mmHg
• Flash Point: 307.1±30.1 °C
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),
• Vapor Pressure: 0.0±3.7 mmHg at 25°C

Fluocinolone Acetonide-21-carboxylic Acid (>90%) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20?°C Freezer, Under inert atmosphere